Cas no 1172536-70-7 (1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide
• CAS No: 1172536-70-7
• MF: C₁₉H₂₅FN₄O₃
• MW: 376.425207853317
• CID: 6256423
• PubChem ID: 30851413
• Update Time: 2025-06-08

1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-(2-morpholinoethyl)-4-propoxy-1H-pyrazole-3-carboxamide
• 1172536-70-7
• F5069-0312
• VU0633160-1
• AKOS024494682
• 1-(4-fluorophenyl)-N-[2-(morpholin-4-yl)ethyl]-4-propoxy-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-(2-morpholin-4-ylethyl)-4-propoxypyrazole-3-carboxamide

• Inchi： 1S/C19H25FN4O3/c1-2-11-27-17-14-24(16-5-3-15(20)4-6-16)22-18(17)19(25)21-7-8-23-9-12-26-13-10-23/h3-6,14H,2,7-13H2,1H3,(H,21,25)
• InChI Key： XYJWQQBRZLVKGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCN2CCOCC2)=O)=N1)OCCC

Computed Properties

• Exact Mass: 376.19106883g/mol
• Monoisotopic Mass: 376.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide

Introduction to 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1172536-70-7)

The compound 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide, identified by its CAS number 1172536-70-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of functional groups such as the fluorophenyl, morpholine, and propoxy moieties, along with the pyrazole core, contributes to its unique chemical properties and biological activity.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in developing novel therapeutic agents. The compound in question exhibits a multifaceted architecture that positions it as a promising candidate for further investigation. The fluorine atom at the para position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature, combined with the morpholine ring which is known for its solubility-enhancing and bioisosteric properties, makes this compound an intriguing subject for pharmacological studies.

In the context of modern drug development, the pyrazole scaffold has emerged as a versatile pharmacophore due to its ability to modulate various biological pathways. Pyrazole derivatives have been extensively explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of this scaffold with a propoxy group at the 4-position further tailors its pharmacokinetic profile, potentially improving oral bioavailability and target specificity. These structural attributes collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. Studies suggest that the 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide may interact with enzymes or receptors involved in critical disease pathways. For instance, preliminary docking studies indicate that this molecule could exhibit inhibitory activity against certain kinases or other therapeutic targets, making it a valuable asset in the quest for novel therapeutics.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical synthesis. The integration of multiple functional groups into a single molecular framework demands precision and innovation in synthetic methodology. Researchers have leveraged advanced techniques such as cross-coupling reactions and palladium catalysis to construct the desired structure efficiently. These synthetic strategies not only demonstrate the compound's feasibility but also showcase the progress in synthetic organic chemistry that underpins drug discovery efforts.

As interest in targeted therapies grows, compounds like 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide are being evaluated for their potential in personalized medicine. The unique combination of structural features may allow this molecule to selectively interact with biomarkers associated with specific patient populations. Such selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy, aligning with current trends in precision healthcare.

Evaluation of this compound's pharmacological profile is ongoing, with researchers focusing on its efficacy, safety, and pharmacokinetic properties. In vitro assays are being conducted to assess its interaction with relevant biological targets, while preclinical studies aim to provide insights into its behavior in living systems. These investigations are essential steps toward determining whether this molecule can progress to clinical trials and ultimately contribute to patient care.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electronic properties of fluorine can significantly influence molecular interactions, making fluorinated derivatives particularly attractive for drug design. The presence of a fluorophenyl group in this compound not only enhances its binding potential but also opens avenues for further structural optimization. By modifying other parts of the molecule while retaining this key moiety, researchers can explore a wide range of biological activities.

The morpholine ring adds another layer of complexity to this compound's structure, influencing both its solubility and bioavailability. Morpholine derivatives are well-documented for their role in enhancing oral absorption and reducing toxicity, making them valuable components in drug formulations. When combined with other functional groups like the pyrazole core and propoxy substituent, morpholine contributes to a balanced pharmacological profile that could be advantageous in therapeutic applications.

Future directions for research on 1-(4-fluorophenyl)-N-2-(morpholin-4-yl)ethyl-4-propoxy-1H-pyrazole-3-carboxamide include exploring analogs with modified substituents to fine-tune its biological activity. By systematically altering functional groups while maintaining the core scaffold, scientists can generate libraries of compounds for high-throughput screening. This approach accelerates the identification of lead candidates that can be further developed into novel drugs.

The broader impact of such research extends beyond individual compounds like this one. Advancements in understanding molecular interactions contribute to our fundamental knowledge of disease mechanisms and therapeutic strategies. As computational tools become more sophisticated and synthetic methods improve, the pace at which new drugs are discovered is likely to accelerate significantly.

In conclusion,1-(4-fluorophenyl)-N-2-(morpholin-4-ylyl)ethyl-4-propoxy-1H-pyrazole]-3-carboxamide (CAS No. 1172536- 70- 7) stands as a testament to the ingenuity and dedication within pharmaceutical chemistry. Its complex structure, unique functional groups, and promising preliminary findings make it a compelling subject for further study. As research continues, this compound has the potential to unlock new therapeutic possibilities and advance the field of medicine.